Cas no 51537-18-9 (22823-50-3)

• Product Name: 22823-50-3
• CAS No: 51537-18-9
• MF: C₂₂H₄₂N₂O₄S
• MW: 430.644885540009
• CID: 376101
• Update Time: 2024-01-29

22823-50-3 Chemical and Physical Properties

Names and Identifiers

• N-cyclohexylcyclohexanamine, (2S)-4-methylsulfanyl-2-(tert-butoxycarbo nylamino)butanoic acid
• 22823-50-3

• Inchi： 1S/C12H23N.C10H19NO4S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-10(2,3)15-9(14)11-7(8(12)13)5-6-16-4/h11-13H,1-10H2;7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t;7-/m.0/s1
• InChI Key： SKDIPRMGDVUUQO-ZLTKDMPESA-N
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H].N([H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 430.287
• Monoisotopic Mass: 430.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Boiling Point: 415.5°Cat760mmHg
• Flash Point: 205.1°C
• PSA: 112.96000
• LogP: 5.74060